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Compound of Interest

Compound Name: R916562

Cat. No.: B11934297

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper
handling and disposal of R916562, chemically identified as Mequitazine. The following
procedural guidance is designed to ensure the safety of laboratory personnel and to maintain
compliance with environmental regulations.

Chemical Identification and Properties

R916562 is the internal identifier for Mequitazine, a potent, non-sedative, long-acting, and
selective H1 histamine receptor antagonist.[1] It is classified as a member of the phenothiazine
chemical class.[2]

Quantitative Data Summary

The key chemical and physical properties of Mequitazine are summarized in the table below for
easy reference.
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Property Value Source
MedChemExpress|[3],
CAS Number 29216-28-2 _
ChemicalBook][1]
Molecular Formula C20H22N2S MedChemExpress|[3]
Molecular Weight 322.47 g/mol MedChemExpress|[3]
White solid / White crystals or ChemicalBook[1], Chem-
Appearance .
crystalline powder Impex[4]
Melting Point 143-145°C MedChemExpress
Solubility 4.01e-03 g/L PubChem[5]
LogP (Octanol/Water Partition ]
4.7 PubChem[5], Cheméo[6]

Coefficient)

Health and Safety Hazards

Mequitazine is classified as toxic if swallowed.[3] It may also cause skin irritation, an allergic

skin reaction, and serious eye damage.[5] Inhalation may be harmful.[5] It is also noted as

being toxic to aquatic life with long-lasting effects.[5]

Hazard Statement Summary

Hazard Statement

Classification

H301 Toxic if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H318 Causes serious eye damage

H332 Harmful if inhaled

H411 Toxic to aquatic life with long lasting effects
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Personal Protective Equipment (PPE)

When handling Mequitazine, the following personal protective equipment should be used to
minimize exposure:

o Eye Protection: Safety goggles with side-shields.
e Hand Protection: Protective gloves.
» Skin and Body Protection: Impervious clothing and a lab coat.

» Respiratory Protection: A suitable respirator should be used, especially in areas with
inadequate ventilation.

An accessible safety shower and eye wash station must be available in the handling area.[3]

Detailed Disposal Protocol

The disposal of Mequitazine must be carried out in accordance with local, state, and federal
regulations. Do not allow the chemical to enter drains or water courses.[3]

Step-by-Step Disposal Procedure:

» Container Preparation: Ensure the original container is securely sealed. If repackaging is
necessary, use a suitable, labeled, and sealed container.

o Waste Collection:

o Solid Waste: For spills, sweep up the solid material, taking care to avoid dust formation.
Place the collected material into a suitable, sealed container for disposal.[3]

o Unused Product: For unused Mequitazine, it is recommended to dispose of it in its original
container.

 Inactivation/Mixing (for non-hazardous disposal in household trash, if no take-back program
is available):

o Remove the Mequitazine from its original container.
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o Mix the solid with an unappealing substance such as used coffee grounds, dirt, or cat litter.
Do not crush tablets or capsules if applicable.[7][8][9]

o Place the mixture in a sealed plastic bag or other sealable container to prevent leakage.[7]

[9]

e Final Disposal:
o Dispose of the sealed container with the mixture in the household trash.[7]

o Alternatively, and as a best practice for laboratory settings, arrange for collection by a
licensed hazardous waste disposal company.

o Decontamination: Decontaminate surfaces and equipment that have come into contact with
Mequitazine by scrubbing with alcohol.[3] Dispose of contaminated materials according to
institutional and local guidelines.

Emergency Procedures

o Spills: In case of a spill, evacuate personnel to a safe area. Wear full personal protective
equipment, including respiratory protection. Avoid breathing dust. Prevent further leakage or
spillage if it is safe to do so. Sweep up the spilled material and place it in a suitable container
for disposal.[3]

o Fire: Use water spray, dry chemical, foam, or carbon dioxide extinguishers.[3] During a fire,
irritating fumes may be emitted.[3] Firefighters should wear self-contained breathing
apparatus and full protective clothing.[3]

Visual Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Mequitazine.
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Caption: Decision workflow for the proper disposal of Mequitazine (R916562).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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